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Compound of Interest

Compound Name: N-methylpyrazine-2-carboxamide

CAS No.: 88393-94-6

Cat. No.: B3293068

Get Quote

Executive Summary & Technical Context
Audience: Medicinal Chemists, Crystallographers, and Formulation Scientists.

N-methylpyrazine-2-carboxamide (N-MPZA) represents a critical structural analog of the first-

line anti-tuberculosis drug Pyrazinamide (PZA). While PZA is notorious for its polymorphism (

forms) which complicates formulation, the introduction of the N-methyl group in N-MPZA
fundamentally alters the hydrogen-bonding landscape.

This guide provides a comparative analysis of the crystallographic data, contrasting the

supramolecular synthons of N-MPZA against PZA and its ester precursor. It details the specific

experimental protocols required to isolate single crystals suitable for X-ray diffraction (SCXRD)

and analyzes the impact of methylation on crystal packing—a key factor in solubility and

bioavailability.

Experimental Protocol: Synthesis to Diffraction
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To ensure data integrity, the generation of single crystals must follow a rigorous purification

path to exclude solvates or impurities that alter unit cell dimensions.

Phase I: Synthesis & Purification
Reaction Pathway: Aminolysis of Methyl Pyrazine-2-carboxylate.

Precursor Preparation: Dissolve methyl pyrazine-2-carboxylate (10 mmol) in absolute

methanol (20 mL).

Aminolysis: Add 40% aqueous methylamine (15 mmol) dropwise at

.

Reflux: Heat to mild reflux (

) for 4 hours. Monitor via TLC (Mobile phase: EtOAc/Hexane 1:1).

Isolation: Evaporate solvent under reduced pressure. The crude product typically precipitates

as a white/off-white solid.

Recrystallization (Critical): Dissolve crude solid in minimal hot ethanol (

). Filter hot to remove insoluble impurities. Allow to cool slowly to RT.

Phase II: Single Crystal Growth (Slow Evaporation)
Objective: Grow block-like crystals (

) minimizing twinning.

Solvent System: Ethanol:Water (95:5 v/v). The trace water aids in hydrogen bond networking

but must be controlled to avoid hydrate formation.

Vessel: 20 mL scintillation vial, covered with Parafilm punctured with 3 pinholes.

Conditions: Store in a vibration-free, temperature-controlled environment (

) for 5-7 days.
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Phase III: Data Collection Workflow
The following workflow ensures high-redundancy data suitable for publication.

Crystal Selection
(Polarized Light)

Mounting
(Mitegen Loop + Oil)

 0.1-0.3mm block Data Collection
(Mo-Kα, 100K)

 ω-scans Data Reduction
(SAINT/CrysAlisPro)

 Integration Structure Solution
(SHELXT - Intrinsic Phasing)

 Phase Problem Refinement
(SHELXL - Least Squares)

 R1 < 0.05

Click to download full resolution via product page

Figure 1: Standardized SCXRD workflow for small molecule organic amides. Note the use of

Mo-K

radiation is preferred for resolution, though Cu-K

is acceptable for absolute configuration if chiral centers were present.

Comparative Crystallographic Data
The following table contrasts the target molecule with its parent drug (Pyrazinamide) and its

ester precursor. This comparison highlights the "Methyl Effect" on crystal symmetry.

Table 1: Unit Cell & Refinement Parameters Comparison
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Parameter
Pyrazinamide (PZA)

-form [1]

Methyl Pyrazine-2-

carboxylate [2]

N-Methylpyrazine-2-

carboxamide

(Predicted/Analog)*

Crystal System Monoclinic Orthorhombic Monoclinic

Space Group (Typical for N-Me

amides)

a (

)
3.85 3.865 ~3.9 - 4.1

b (

)
6.44 6.690 ~10.5

c (

)
24.92 24.92 ~11.2

(

)

100.2 90 95 - 105

Z (Molecules/Cell) 4 4 4

R-Factor (

)
0.038 0.066 Target < 0.05

Density (

)
1.42 g/cm³ 1.424 g/cm³ ~1.35 g/cm³

*Note: Data for N-methyl derivative is extrapolated from homologous N-aryl series [3] and

isosteric N-methylpicolinamide structures. PZA and Ester data are experimental literature

values.

Structural Analysis: The Hydrogen Bonding Shift
The most critical insight for drug developers is the change in Supramolecular Synthons.
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Pyrazinamide (The Dimer)
PZA possesses a primary amide (

). It acts as both a double donor and a double acceptor.

Primary Motif: Centrosymmetric Dimer

.

Mechanism: Two PZA molecules pair up via

bonds.

Result: High lattice energy, contributing to its high melting point and stability issues

(polymorphism).

N-Methylpyrazine-2-carboxamide (The Chain)
Methylation removes one hydrogen donor. The molecule can no longer form the self-

complementary

dimer effectively without steric clash or loss of the second bond.

Primary Motif:

Catemer/Chain.

Mechanism: The single

forms a hydrogen bond to the carbonyl oxygen of an adjacent molecule (translationally
related), forming infinite 1D chains.

Implication: This motif often breaks the rigid polymorphism seen in PZA, potentially offering a

more predictable solubility profile.

Visualizing the Topology Shift
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Pyrazinamide (PZA)
Primary Amide (-NH2)

N-Methyl Derivative
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N-H...O (Chain)

N-Me Mol C

N-H...O (Chain)

Click to download full resolution via product page

Figure 2: Topological comparison of Hydrogen Bonding. PZA forms closed dimers (Green

arrows), while the N-methyl derivative forms open infinite chains (Yellow arrows), altering lattice

energy.

Discussion & Application
For researchers developing pyrazine analogs:

Solubility: The "Chain" motif of the N-methyl derivative generally exposes more polar surface

area to solvent interaction compared to the tightly locked PZA dimer, often resulting in higher

solubility in polar protic solvents (MeOH, Water).

Conformation: The N-methyl group typically locks the amide bond in the trans (anti)

conformation relative to the carbonyl oxygen to minimize steric hindrance, unlike the primary

amide which can rotate more freely.

Isosteres: If SCXRD data for N-methylpyrazine-2-carboxamide is elusive in your specific

lab setting, N-methylpicolinamide (2-pyridinecarboxamide) serves as a reliable structural
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surrogate (

RMSD in backbone overlay) [4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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